Quercetin-3-arabinoglucoside
Quercetin-3-arabinoglucoside
Brand Name:
Vulcanchem
CAS No.:
23284-18-6
VCID:
VC0192227
InChI:
InChI=1S/C26H28O16/c27-9-4-12(30)16-14(5-9)40-23(8-1-2-10(28)11(29)3-8)24(19(16)34)42-26-22(37)20(35)18(33)15(41-26)7-39-25-21(36)17(32)13(31)6-38-25/h1-5,13,15,17-18,20-22,25-33,35-37H,6-7H2/t13-,15+,17-,18+,20-,21+,22+,25-,26-/m0/s1
SMILES:
Molecular Formula:
C26H28O16
Molecular Weight:
596.5 g/mol
Quercetin-3-arabinoglucoside
CAS No.: 23284-18-6
Natural Products
VCID: VC0192227
Molecular Formula: C26H28O16
Molecular Weight: 596.5 g/mol
| CAS No. | 23284-18-6 |
|---|---|
| Product Name | Quercetin-3-arabinoglucoside |
| Molecular Formula | C26H28O16 |
| Molecular Weight | 596.5 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C26H28O16/c27-9-4-12(30)16-14(5-9)40-23(8-1-2-10(28)11(29)3-8)24(19(16)34)42-26-22(37)20(35)18(33)15(41-26)7-39-25-21(36)17(32)13(31)6-38-25/h1-5,13,15,17-18,20-22,25-33,35-37H,6-7H2/t13-,15+,17-,18+,20-,21+,22+,25-,26-/m0/s1 |
| Standard InChIKey | YNMFDPCLPIMRFD-KSPKLRDJSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O |
| Canonical SMILES | C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O |
| Synonyms | peltatoside quercetin-3-O-beta-D-glucopyranosil(1-6)-O-alpha-L-arabinoside |
| PubChem Compound | 5484066 |
| Last Modified | Nov 11 2021 |
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